N-[({4-[chloro(difluoro)methoxy]phenyl}amino)carbonyl]-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[[4-[chloro(difluoro)methoxy]phenyl]carbamoyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H10ClF5N2O3/c17-16(21,22)27-12-7-5-11(6-8-12)23-14(26)24-13(25)9-1-3-10(4-2-9)15(18,19)20/h1-8H,(H2,23,24,25,26)
• InChI Key: MIEZTZAORVQWDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC(=O)NC2=CC=C(C=C2)OC(F)(F)Cl)C(F)(F)F
• Molecular Formula: C16H10ClF5N2O3
• Molecular Weight: 408.70 g/mol

Description

The compound “N-[({4-[chloro(difluoro)methoxy]phenyl}amino)carbonyl]-4-(trifluoromethyl)benzamide” is a complex organic molecule. It contains several functional groups, including an amide group, a trifluoromethyl group, and a chlorodifluoromethoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide group, the trifluoromethyl group, and the chlorodifluoromethoxy group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. The amide group, for example, could undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and reactivity, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would be related to how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures would be necessary to ensure safety.

Future Directions

The future directions for research on this compound could include exploring its potential uses, improving methods for its synthesis, and studying its behavior under various conditions.